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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345

A comprehensive review of existing peer-reviewed literature reveals a significant gap in the
documented applications and comparative performance data for N-Heptylformamide in
research and drug development. While its chemical properties are cataloged in databases such
as PubChem, dedicated studies exploring its utility as a solvent, reagent, or in other
applications, and comparing its efficacy against alternative compounds, are not readily
available in the public domain.

This guide, therefore, serves to highlight the current state of knowledge and underscore the
need for further investigation into the potential applications of N-Heptylformamide.

Chemical and Physical Properties

N-Heptylformamide is a chemical compound with the molecular formula C8H17NO. For
researchers considering its use, a summary of its key physical and chemical properties is
presented below. This data is essential for designing and interpreting experiments.
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Property Value Source
Molecular Weight 143.23 g/mol PubChem
Molecular Formula C8H17NO PubChem
CAS Number 59734-16-6 PubChem
Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility No data available

Density No data available

Potential Areas of Application: An Extrapolation
from Related Formamides

In the absence of direct studies on N-Heptylformamide, we can extrapolate potential areas of
application from research on structurally similar N-alkylformamides, such as N,N-
dimethylformamide (DMF) and N-methylformamide (NMF). These compounds are widely used
in various chemical and biological research fields. It is plausible that N-Heptylformamide could
offer unique properties, such as altered solvency or different biological interactions, due to its
longer alkyl chain.

Potential applications that warrant investigation include:

e As a Solvent: The polarity and hydrogen bonding capabilities of the formamide group,
combined with the nonpolar character of the heptyl chain, might make N-Heptylformamide
a useful solvent for specific organic reactions or for dissolving compounds with mixed
polarity.

e In Drug Delivery and Formulation: The amphiphilic nature of N-Heptylformamide could be
explored for its potential role in drug solubilization and formulation, potentially acting as a co-
solvent or excipient.
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e As a Capping Agent in Nanoparticle Synthesis: Formamides can act as capping agents to
control the growth and stability of nanoparticles. The heptyl group in N-Heptylformamide
could influence the size, shape, and surface properties of synthesized nanopatrticles.

o As a Chemical Probe or Ligand: The formamide moiety can participate in hydrogen bonding
and coordination with metal ions, suggesting a potential role for N-Heptylformamide as a
chemical probe or ligand in biological and coordination chemistry studies.

Hypothetical Experimental Workflow for
Comparative Solvent Performance

To stimulate future research, a hypothetical experimental workflow for comparing the
performance of N-Heptylformamide against a standard solvent like DMF in an organic
synthesis reaction is proposed below.
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Caption: Hypothetical workflow for comparing solvent efficacy.
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Call for Research

The lack of peer-reviewed data on the applications of N-Heptylformamide presents a clear
opportunity for novel research. Investigations into its performance as a solvent, in materials
synthesis, or in biological systems, particularly with direct comparisons to established
alternatives, would be a valuable contribution to the scientific community. Such studies would
enable the creation of comprehensive comparison guides, complete with the quantitative data
and detailed protocols that are currently absent from the literature.

 To cite this document: BenchChem. [In-depth Comparative Analysis of N-Heptylformamide: A
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054345#peer-reviewed-studies-on-the-applications-
of-n-heptylformamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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